Cas no 201612-49-9 (CHLORAL HYDRATE (TRICHLOROMethyl-13C))

• Product Name: CHLORAL HYDRATE (TRICHLOROMethyl-13C)
• CAS No: 201612-49-9
• MF: C₂H₃Cl₃O₂
• MW: 166.3957
• CID: 4764870
• Update Time: 2021-12-23

CHLORAL HYDRATE (TRICHLOROMethyl-13C) Chemical and Physical Properties

Names and Identifiers

• AT25918
• CID 162341995
• CHLORAL HYDRATE (TRICHLOROMethyl-13C)

• Inchi： 1S/C2H3Cl3O2/c3-2(4,5)1(6)7/h1,6-7H/i2+1
• InChI Key： RNFNDJAIBTYOQL-VQEHIDDOSA-N
• SMILES： Cl[13C](C(O)O)(Cl)Cl

Computed Properties

• Exact Mass: 164.923217 g/mol
• Monoisotopic Mass: 164.923217 g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5
• Molecular Weight: 166.39